Cas no 2229576-50-3 (2,2-dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine)

2,2-Dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine is a specialized cyclopropane derivative featuring a nitrophenyl substituent and a primary amine functional group. Its unique structural framework, combining a sterically hindered cyclopropane ring with an electron-withdrawing nitro group, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s rigid cyclopropane core enhances stability, while the nitro and amine groups offer versatile reactivity for further functionalization, such as reduction or coupling reactions. This molecule is particularly useful in the development of bioactive compounds, where its structural motifs can influence pharmacokinetic properties. Its synthetic flexibility and well-defined reactivity profile make it a practical choice for advanced chemical applications.
2,2-dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine structure
2229576-50-3 structure
Product Name:2,2-dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine
CAS No:2229576-50-3
MF:C12H16N2O2
MW:220.267642974854
CID:6449717
PubChem ID:165882168
Update Time:2025-05-26

2,2-dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine
    • 2229576-50-3
    • [2,2-dimethyl-1-(2-nitrophenyl)cyclopropyl]methanamine
    • EN300-1766828
    • Inchi: 1S/C12H16N2O2/c1-11(2)7-12(11,8-13)9-5-3-4-6-10(9)14(15)16/h3-6H,7-8,13H2,1-2H3
    • InChI Key: UJVVYYZBYAXDAC-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1C1(CN)CC1(C)C)=O

Computed Properties

  • Exact Mass: 220.121177757g/mol
  • Monoisotopic Mass: 220.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 71.8Ų

2,2-dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1766828-0.05g
[2,2-dimethyl-1-(2-nitrophenyl)cyclopropyl]methanamine
2229576-50-3
0.05g
$1129.0 2023-09-20
Enamine
EN300-1766828-0.1g
[2,2-dimethyl-1-(2-nitrophenyl)cyclopropyl]methanamine
2229576-50-3
0.1g
$1183.0 2023-09-20
Enamine
EN300-1766828-0.25g
[2,2-dimethyl-1-(2-nitrophenyl)cyclopropyl]methanamine
2229576-50-3
0.25g
$1235.0 2023-09-20
Enamine
EN300-1766828-0.5g
[2,2-dimethyl-1-(2-nitrophenyl)cyclopropyl]methanamine
2229576-50-3
0.5g
$1289.0 2023-09-20
Enamine
EN300-1766828-1.0g
[2,2-dimethyl-1-(2-nitrophenyl)cyclopropyl]methanamine
2229576-50-3
1g
$1343.0 2023-05-26
Enamine
EN300-1766828-2.5g
[2,2-dimethyl-1-(2-nitrophenyl)cyclopropyl]methanamine
2229576-50-3
2.5g
$2631.0 2023-09-20
Enamine
EN300-1766828-5.0g
[2,2-dimethyl-1-(2-nitrophenyl)cyclopropyl]methanamine
2229576-50-3
5g
$3894.0 2023-05-26
Enamine
EN300-1766828-10.0g
[2,2-dimethyl-1-(2-nitrophenyl)cyclopropyl]methanamine
2229576-50-3
10g
$5774.0 2023-05-26
Enamine
EN300-1766828-1g
[2,2-dimethyl-1-(2-nitrophenyl)cyclopropyl]methanamine
2229576-50-3
1g
$1343.0 2023-09-20
Enamine
EN300-1766828-5g
[2,2-dimethyl-1-(2-nitrophenyl)cyclopropyl]methanamine
2229576-50-3
5g
$3894.0 2023-09-20

Additional information on 2,2-dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine

Professional Introduction to 2,2-Dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine (CAS No. 2229576-50-3)

2,2-Dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine, identified by its CAS number 2229576-50-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl backbone, which is often utilized in the design of bioactive agents due to its unique steric and electronic properties. The presence of a nitro group at the para position of the phenyl ring and a secondary amine functionality further enhances its potential as a pharmacophore in drug discovery.

The structural motif of 2,2-dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine presents an intriguing combination of features that make it a promising candidate for further investigation. The cyclopropyl ring, being a three-membered saturated heterocycle, introduces conformational rigidity, which can be exploited to optimize binding interactions with biological targets. Additionally, the electron-withdrawing nature of the nitro group can modulate the electronic properties of the aromatic system, influencing both reactivity and binding affinity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate cyclopropyl derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with biological macromolecules in unique ways. For instance, studies have demonstrated that cyclopropyl-containing molecules can exhibit enhanced binding affinity to certain enzymes and receptors, making them valuable scaffolds for drug design.

The amine functionality in 2,2-dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine provides another layer of complexity that can be leveraged for medicinal chemistry applications. Secondary amines are common pharmacophoric elements found in many bioactive molecules, often participating in hydrogen bonding interactions with polar residues in protein targets. This feature makes the compound a versatile building block for the synthesis of more complex derivatives aimed at improving pharmacological properties such as solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively explore the potential of such compounds. By leveraging these tools, scientists can predict how modifications to the structure of 2,2-dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine may affect its biological activity. This approach has led to the identification of several promising analogs with enhanced potency and selectivity.

The nitro group in the phenyl ring also offers opportunities for further functionalization. Reductive or oxidative transformations of the nitro group can lead to the formation of amine or carboxylic acid derivatives, respectively. These transformations can be used to fine-tune the pharmacological profile of the compound, potentially expanding its therapeutic applications.

In addition to its structural features, 2,2-dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine has been studied for its potential role in modulating inflammatory pathways. Emerging research suggests that compounds with similar structural motifs may interfere with key signaling cascades involved in inflammation and immune responses. This finding aligns with current trends in drug discovery aimed at developing anti-inflammatory agents with minimal side effects.

The synthesis of 2,2-dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired framework efficiently.

Evaluation of the pharmacokinetic properties of 2,2-dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine is crucial for assessing its potential as a drug candidate. Studies have indicated that modifications to the molecular structure can significantly impact factors such as absorption, distribution, metabolism, and excretion (ADME). By optimizing these properties, researchers can enhance the compound's bioavailability and reduce unwanted side effects.

The future prospects for 2,2-dimethyl-1-(2-nitrophenyl)cyclopropylmethanamine are promising given its unique structural features and potential biological activities. Ongoing research aims to explore its efficacy in various disease models and to develop novel derivatives with improved pharmacological profiles. Collaborative efforts between synthetic chemists and biologists will be essential in realizing these goals.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd